Cas no 2411220-02-3 (2-chloro-N-(4-methoxy-2-oxo-1,2-dihydropyridin-3-yl)methylacetamide)

2-Chloro-N-(4-methoxy-2-oxo-1,2-dihydropyridin-3-yl)methylacetamide is a specialized organic compound featuring a chloroacetamide moiety linked to a substituted dihydropyridinone scaffold. Its structure combines electrophilic reactivity at the chloroacetamide group with the potential for hydrogen bonding and coordination via the pyridinone carbonyl and methoxy functionalities. This compound is of interest in medicinal chemistry and agrochemical research due to its versatility as a synthetic intermediate, enabling further derivatization for bioactive molecule development. The presence of both electron-donating (methoxy) and electron-withdrawing (chloroacetamide) groups enhances its utility in nucleophilic substitution and cyclization reactions, making it valuable for constructing heterocyclic frameworks. Suitable for controlled reactions under anhydrous conditions.
2-chloro-N-(4-methoxy-2-oxo-1,2-dihydropyridin-3-yl)methylacetamide structure
2411220-02-3 structure
Product Name:2-chloro-N-(4-methoxy-2-oxo-1,2-dihydropyridin-3-yl)methylacetamide
CAS No:2411220-02-3
MF:C9H11ClN2O3
MW:230.648241281509
CID:5681160
PubChem ID:146105310
Update Time:2025-10-05

2-chloro-N-(4-methoxy-2-oxo-1,2-dihydropyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-[(4-methoxy-2-oxo-1,2-dihydropyridin-3-yl)methyl]acetamide
    • 2411220-02-3
    • Z3217399425
    • 2-Chloro-N-[(4-methoxy-2-oxo-1H-pyridin-3-yl)methyl]acetamide
    • EN300-26580512
    • 2-chloro-N-(4-methoxy-2-oxo-1,2-dihydropyridin-3-yl)methylacetamide
    • Inchi: 1S/C9H11ClN2O3/c1-15-7-2-3-11-9(14)6(7)5-12-8(13)4-10/h2-3H,4-5H2,1H3,(H,11,14)(H,12,13)
    • InChI Key: VOAKEXFBDYQKDA-UHFFFAOYSA-N
    • SMILES: ClCC(NCC1C(NC=CC=1OC)=O)=O

Computed Properties

  • Exact Mass: 230.0458199g/mol
  • Monoisotopic Mass: 230.0458199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 67.4Ų

2-chloro-N-(4-methoxy-2-oxo-1,2-dihydropyridin-3-yl)methylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26580512-1.0g
2-chloro-N-[(4-methoxy-2-oxo-1,2-dihydropyridin-3-yl)methyl]acetamide
2411220-02-3 95.0%
1.0g
$0.0 2025-03-20
Enamine
EN300-26580512-1g
2-chloro-N-[(4-methoxy-2-oxo-1,2-dihydropyridin-3-yl)methyl]acetamide
2411220-02-3 90%
1g
$0.0 2023-09-13

Additional information on 2-chloro-N-(4-methoxy-2-oxo-1,2-dihydropyridin-3-yl)methylacetamide

Comprehensive Overview of 2-chloro-N-(4-methoxy-2-oxo-1,2-dihydropyridin-3-yl)methylacetamide (CAS No. 2411220-02-3)

The compound 2-chloro-N-(4-methoxy-2-oxo-1,2-dihydropyridin-3-yl)methylacetamide, with the CAS number 2411220-02-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a chloroacetamide moiety linked to a 4-methoxy-2-oxo-1,2-dihydropyridine ring, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for heterocyclic compounds like 2-chloro-N-(4-methoxy-2-oxo-1,2-dihydropyridin-3-yl)methylacetamide has surged due to their role in developing small-molecule therapeutics. This compound’s pyridine core is a common scaffold in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer properties. Its methoxy and chloro substituents further enhance its reactivity, enabling precise modifications for tailored applications. As the pharmaceutical industry shifts toward targeted drug design, such intermediates are becoming indispensable.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-chloro-N-(4-methoxy-2-oxo-1,2-dihydropyridin-3-yl)methylacetamide?" The synthesis typically involves the condensation of 3-aminomethyl-4-methoxy-1H-pyridin-2-one with chloroacetyl chloride under controlled conditions. Researchers emphasize the importance of optimizing reaction parameters, such as temperature and solvent choice, to achieve high yields and purity. This aligns with the broader trend of green chemistry, where minimizing waste and improving efficiency are prioritized.

Another hot topic is the compound’s potential in crop protection. Agrochemical studies explore its derivatives as herbicides or fungicides, leveraging its chloroacetamide group’s reactivity. With growing global concerns about food security and sustainable agriculture, such innovations are critical. However, users often inquire about environmental impact and degradation pathways, highlighting the need for eco-friendly alternatives and rigorous safety assessments.

From a commercial perspective, CAS 2411220-02-3 is listed by several suppliers as a high-purity reference standard for analytical testing. Its stability under various storage conditions makes it suitable for long-term research projects. Laboratories frequently search for technical data sheets and spectroscopic data (e.g., NMR, HPLC) to validate its identity and quality, reflecting the industry’s emphasis on reproducibility and standardization.

In summary, 2-chloro-N-(4-methoxy-2-oxo-1,2-dihydropyridin-3-yl)methylacetamide represents a compelling case study in the intersection of organic synthesis, drug development, and agrochemical innovation. Its multifaceted applications and relevance to contemporary scientific challenges ensure its continued prominence in research pipelines worldwide.

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